molecular formula C26H14Cl6N2 B8629537 4,7-Diphenyl-2,9-bis(trichloromethyl)-1,10-phenanthroline CAS No. 102331-53-3

4,7-Diphenyl-2,9-bis(trichloromethyl)-1,10-phenanthroline

Cat. No.: B8629537
CAS No.: 102331-53-3
M. Wt: 567.1 g/mol
InChI Key: ATTYXOQGENZUTQ-UHFFFAOYSA-N
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Description

4,7-Diphenyl-2,9-bis(trichloromethyl)-1,10-phenanthroline is a useful research compound. Its molecular formula is C26H14Cl6N2 and its molecular weight is 567.1 g/mol. The purity is usually 95%.
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Properties

CAS No.

102331-53-3

Molecular Formula

C26H14Cl6N2

Molecular Weight

567.1 g/mol

IUPAC Name

4,7-diphenyl-2,9-bis(trichloromethyl)-1,10-phenanthroline

InChI

InChI=1S/C26H14Cl6N2/c27-25(28,29)21-13-19(15-7-3-1-4-8-15)17-11-12-18-20(16-9-5-2-6-10-16)14-22(26(30,31)32)34-24(18)23(17)33-21/h1-14H

InChI Key

ATTYXOQGENZUTQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=NC3=C2C=CC4=C3N=C(C=C4C5=CC=CC=C5)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture composed of 2,9,-dimethyl-4,7-diphenyl-1,10-phenanthroline (4.0 g, 0.011 mole), N-chlorosuccinimide (9.0 g, 0.067 mole), benzoyl peroxide (0.011 g) and 96 ml carbon tetrachloride was stirred for 6 hr in an oil bath at 90°. After standing overnight at 4° C., crystals of succinimide were removed by filtration. The solvent was removed from the filtrate by vacuum evaporation to produce a light yellow solid which was then dissolved in chloroform. The organic layer was washed with saturated sodium carbonate solution and dried over anhydrous magnesium sulfate. Removal of solvent by vacuum evaporation yielded the white solid product. Yield=6.1 g (97%). Mp=286°-289°. IR 3020-3080, 1620, 1570, 1550, 1490, 1445, 1405, 1360, 1220, 1040, 930, 895, 835, 800, 780, 760, 735, 700, 620 cm-1. 60 MHz proton NMR in CDCl3 δ7.55 singlet (10 protons), δ8.05 singlet (2 protons), δ8.3 singlet (2 protons).
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step Two
Quantity
0.011 g
Type
reactant
Reaction Step Three
Quantity
96 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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